Cas no 62522-25-2 (4-Morpholinepentanoic acid, ethyl ester)

• Product Name: 4-Morpholinepentanoic acid, ethyl ester
• CAS No: 62522-25-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 441746
• PubChem ID: 16097789
• Update Time: 2025-04-19

4-Morpholinepentanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepentanoic acid, ethyl ester
• ethyl 5-morpholin-4-ylpentanoate
• SPKVTBWODJYPRH-UHFFFAOYSA-N
• Ethyl 5-(morpholin-4-yl)pentanoate
• 62522-25-2
• DTXSID10582625
• SCHEMBL922196

• Inchi： 1S/C11H21NO3/c1-2-15-11(13)5-3-4-6-12-7-9-14-10-8-12/h2-10H2,1H3
• InChI Key： SPKVTBWODJYPRH-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77